N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C23H19N3O4/c1-3-15-8-10-21-19(11-15)25-23(30-21)17-5-4-6-18(12-17)24-22(27)16-9-7-14(2)20(13-16)26(28)29/h4-13H,3H2,1-2H3,(H,24,27)
• InChI Key: YECOLAJAIGITPB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC(=C(C=C4)C)[N+](=O)[O-]
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol

Description

“N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-methyl-3-nitrobenzamide” is a chemical compound that belongs to the class of benzoxazole derivatives. Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities.

Synthesis Analysis

Benzoxazole derivatives can be synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities. The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass, and screened for their in vitro antimicrobial activity.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can be confirmed by IR, 1H/13C-NMR, and mass. For example, the presence of IR absorption band at 3214 cm−1 in the spectral data of synthesized derivatives corresponds to the group Ar–OH.

Chemical Reactions Analysis

Benzoxazole derivatives have been evaluated for their antimycobacterial activity against Mycobacterium tuberculosis H37Rv strain, using the microplate alamarBlue assay.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives can be confirmed by IR, 1H/13C-NMR, and mass. For example, the presence of IR absorption band at 3214 cm−1 in the spectral data of synthesized derivatives corresponds to the group Ar–OH.

Mechanism of Action

It is evident from molecular docking studies and minimum inhibitory concentration assay (MIC) that 2-phenyl benzoxazole sulfonamide scaffold has a greater potential of antitubercular activity possibly by ENR inhibition (inhA inhibitors).

Future Directions

Due to the existing antibiotic resistance (MDR-TB) to tuberculosis, the demand for the development of new potential chemotherapy drugs is increasing. Benzoxazole derivatives, due to their wide spectrum of pharmacological activities, can be potential candidates for the development of new drugs.